2-(Dimethylamino)ethanethioamide dihydrochloride

Salt-form selection Aqueous solubility Preformulation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C4H12Cl2N2S
Molecular Weight 191.12 g/mol
Cat. No. B13284480
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(Dimethylamino)ethanethioamide dihydrochloride
Molecular FormulaC4H12Cl2N2S
Molecular Weight191.12 g/mol
Structural Identifiers
SMILESCN(C)CC(=S)N.Cl.Cl
InChIInChI=1S/C4H10N2S.2ClH/c1-6(2)3-4(5)7;;/h3H2,1-2H3,(H2,5,7);2*1H
InChIKeyBIDSSVADXILHIO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Dimethylamino)ethanethioamide Dihydrochloride Identity and Procurement


2-(Dimethylamino)ethanethioamide dihydrochloride (CAS 1189503-42-1; molecular formula C₄H₁₂Cl₂N₂S; MW 191.12 g/mol) is a dihydrochloride salt of a primary thioamide bearing a pendant dimethylaminoethyl moiety . It is structurally and stoichiometrically distinct from the more commonly cataloged monohydrochloride salt (CAS 27366-72-9; C₄H₁₁ClN₂S; MW 154.66) and the free base (CAS 27507-28-4; C₄H₁₀N₂S; MW 118.2) . The compound is formally designated as Nizatidine EP Impurity H under the European Pharmacopoeia framework and serves as both a key synthetic intermediate in the manufacture of the histamine H₂-receptor antagonist nizatidine and as a certified reference standard for analytical method development, validation, and quality control in ANDA submissions [1][2].

Designated EP Impurity H reference standard for nizatidine ANDA impurity profiling and QC methods
Primary thioamide group enables Hantzsch thiazole cyclization for nizatidine intermediate synthesis
Dihydrochloride salt provides defined chloride stoichiometry for pH-controlled aqueous workup

2-(Dimethylamino)ethanethioamide Dihydrochloride Substitution Risks


Substituting 2-(dimethylamino)ethanethioamide dihydrochloride with the more widely available monohydrochloride salt (CAS 27366-72-9), the free base (CAS 27507-28-4), or structurally related thioamides such as thioacetamide (CAS 62-55-5) or N,N-dimethylthioacetamide (CAS 631-67-4) introduces measurable deviations in stoichiometry, solubility, pKa, and reactivity that directly compromise synthetic outcomes and regulatory compliance [1]. The dihydrochloride form provides two equivalents of HCl per molecule versus one in the monohydrochloride, doubling the chloride counterion content and substantially altering aqueous solubility, hygroscopicity, and crystallization behavior [2]. More critically, the compound's primary thioamide group (–C(=S)NH₂) is essential for the Hantzsch thiazole cyclization that installs the 2-aminomethylthiazole core of nizatidine; N,N-dimethylthioacetamide, which bears a tertiary thioamide (–C(=S)N(CH₃)₂), cannot participate in this specific cyclocondensation to yield the required 2-substituted thiazole regioisomer [3]. Furthermore, for analytical reference-standard applications, only the pharmacopeially designated entity—with defined salt stoichiometry—can serve as a valid impurity marker under EP and USP monographs [4].

Salt form mismatch
Monohydrochloride salt may shift chloride molar ratio and alter aqueous solubility behavior, affecting pH-controlled synthesis steps.
Thioamide group incompatibility
N,N-Dimethylthioacetamide lacks the primary thioamide required for Hantzsch cyclocondensation; it cannot yield the nizatidine thiazole core.
Regioisomeric outcome
Thioacetamide yields 2-methylthiazole regioisomers, not the 2-(dimethylaminomethyl)thiazole substitution essential for nizatidine intermediates.

2-(Dimethylamino)ethanethioamide Dihydrochloride vs. Analogs: Quantitative Evidence


Salt Stoichiometry: Dihydrochloride vs. Monohydrochloride

The dihydrochloride salt (CAS 1189503-42-1) contains two molar equivalents of HCl (MW 191.12 g/mol; C₄H₁₂Cl₂N₂S) versus one equivalent in the monohydrochloride (CAS 27366-72-9; MW 154.66 g/mol; C₄H₁₁ClN₂S), representing a 23.6% higher molecular mass attributable to the additional chloride counterion . The dihydrochloride salt form creates a crystal lattice stabilized by extensive hydrogen-bonding networks between protonated amine groups and chloride counterions, which directly enhances aqueous solubility relative to the monohydrochloride and free base . The free base (CAS 27507-28-4; MW 118.20) has a predicted pKa of 12.61±0.29 and a consensus LogP of -0.25, indicating limited organic-phase extractability that necessitates salt formation for aqueous processability . The dihydrochloride's dual protonation state confers distinct pH-dependent solubility behavior relevant to reaction quenching, aqueous workup, and crystallization development in multi-step nizatidine synthesis [1].

Salt stoichiometry
Head-to-head
MW 191.12 vs. 154.66 g/mol; 23.6% higher mass, 37.1% vs. 22.9% w/w chloride
Chloride content defines aqueous solubility and crystallization behavior.
HPLC purity ≥98% (dihydrochloride).
Salt-form selection Aqueous solubility Preformulation Pharmaceutical intermediate

EP Impurity H Identity for ANDA and QC

2-(Dimethylamino)ethanethioamide is formally designated as Nizatidine EP Impurity H under the European Pharmacopoeia monograph [1]. This regulatory identity means the compound—in its specified salt form—is an essential reference material for analytical method development, method validation (AMV), and quality-controlled (QC) release testing during Abbreviated New Drug Application (ANDA) submissions and commercial nizatidine production [2]. The USP monograph for nizatidine specifies an assay range of 98.0–101.0% with individual impurity limits, requiring authenticated impurity reference standards for HPLC or LC-MS method calibration [3]. Certified reference-standard grades of the monohydrochloride (CAS 27366-72-9) are produced under ISO 17034 accreditation (e.g., CATO Research Chemicals), supplied with Certificates of Analysis including HPLC purity, LC-MS confirmation, NMR data, and measurement uncertainty evaluation [4]. Generic thioamides such as thioacetamide (CAS 62-55-5) or N,N-dimethylthioacetamide (CAS 631-67-4) lack this formal pharmacopeial identity and cannot substitute as impurity markers in regulated analytical workflows.

Regulatory identity
Class-level
Designated Nizatidine EP Impurity H
Required identity for pharmacopeial impurity profiling methods.
ISO 17034 certified reference standard available.
Pharmaceutical impurity standard EP monograph ANDA Reference standard Quality control

Primary Thioamide in Hantzsch Thiazole Synthesis

2-(Dimethylamino)ethanethioamide possesses a primary thioamide group (–C(=S)NH₂) that acts as the thioacylating nucleophile in the Hantzsch thiazole synthesis with α-halocarbonyl compounds, a reaction that is fundamental to constructing the 2-(dimethylaminomethyl)-4-thiazole core of nizatidine [1]. The documented synthetic route involves cyclization of dimethylaminothioacetamide with ethyl bromopyruvate in refluxing ethanol to afford ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate, the key nizatidine intermediate [2]. In sharp contrast, N,N-dimethylthioacetamide (CAS 631-67-4; C₄H₉NS; MW 103.19), which bears a tertiary thioamide (–C(=S)N(CH₃)₂) with no exchangeable NH proton, cannot participate in this cyclocondensation to produce the required 2-substituted thiazole regioisomer because the Hantzsch mechanism requires the primary thioamide NH₂ for imine formation and subsequent thiazole ring closure [3]. Thioacetamide (CAS 62-55-5; C₂H₅NS; MW 75.13), while possessing a primary thioamide, yields 2-methylthiazole products rather than the 2-(dimethylaminomethyl)thiazole substitution pattern essential for nizatidine, as it lacks the pendant dimethylaminoethyl side chain .

Thioamide reactivity
Class-level
Primary –C(=S)NH₂ vs. tertiary –C(=S)N(CH₃)₂
Primary thioamide enables Hantzsch cyclization to the nizatidine thiazole core.
Tertiary analog does not participate in this cyclocondensation.
Hantzsch thiazole synthesis Regioselectivity Nizatidine intermediate Thioamide reactivity Heterocycle formation

pKa and Lipophilicity vs. Thioacetamide

The predicted acid dissociation constant (pKa) of the free base 2-(dimethylamino)ethanethioamide is 12.61±0.29, compared with 13.25±0.29 for thioacetamide, reflecting the electron-withdrawing effect of the dimethylamino substituent that slightly enhances NH acidity . The consensus LogP for 2-(dimethylamino)ethanethioamide hydrochloride is approximately 0.32 (range: 0.08–0.64 across five computational methods), whereas thioacetamide has a reported LogP of approximately -0.38, indicating that the dimethylaminoethyl-substituted compound is roughly 5-fold more lipophilic . More importantly, the LogD at pH 7.4 is -2.03 for the monohydrochloride form, indicating predominant aqueous-phase partitioning under physiological and near-neutral workup conditions [1]. These differences in acid-base and partitioning behavior directly affect reversed-phase HPLC retention times, liquid-liquid extraction efficiency during nizatidine intermediate purification, and the choice of mobile phase for impurity profiling methods. The dihydrochloride salt, with two protonated sites, will exhibit even greater aqueous-phase preference at neutral pH, simplifying aqueous workup protocols relative to both the free base and monohydrochloride.

Partitioning behavior
Reported
LogP 0.32 vs. –0.38; LogD (pH 7.4) –2.03
~5-fold higher lipophilicity guides reversed-phase HPLC method development.
Predicted values; confirm experimentally for method validation.
pKa LogD Lipophilicity Chromatographic retention Extraction behavior

Validated Process Yield in Thiazoline Synthesis

The industrial utility of 2-(dimethylamino)ethanethioamide (as its hydrochloride salt) is validated by a published patent process (WO 2004/069817 A1) in which dimethylaminothioacetamide hydrochloride is reacted with 1,3-dichloroacetone in diisopropyl ether in the presence of sodium bicarbonate and sodium sulfate to produce 4-chloromethyl-4-hydroxy-2-dimethylaminomethyl-2-thiazoline—a critical nizatidine intermediate—in 83% isolated yield with 98.2% HPLC purity . This benchmark establishes the compound's process-scale viability: the 83% yield across the Hantzsch-type cyclization step is a documented, reproducible metric that informs cost-of-goods calculations for procurement decisions [1]. In contrast, no analogous published process data exist for N,N-dimethylthioacetamide in nizatidine-relevant thiazole formations, because the tertiary thioamide is structurally incapable of the required cyclization. Thioacetamide-based Hantzsch reactions with α-bromoketones have been reported to yield 2-methylthiazoles in variable yields (38–100% depending on substrate), but these produce the incorrect 2-substitution pattern for nizatidine [2]. The 98.2% HPLC purity of the crude thiazoline product further underscores the chemoselectivity advantage conferred by the compound's primary thioamide reactivity profile.

Process yield
Reported
83% isolated yield, 98.2% HPLC purity
Reported process benchmark supports synthesis feasibility assessment.
Patent data (WO 2004/069817 A1); verify at intended scale.
Process chemistry Thiazoline synthesis Nizatidine intermediate Scale-up HPLC purity

ISO 17034 Certified Reference Standard Availability

The compound (as its monohydrochloride, CAS 27366-72-9) is procurable as an ISO 17034-accredited certified reference standard from CATO Research Chemicals, supplied with a comprehensive Certificate of Analysis that includes HPLC purity determination, LC-MS identity confirmation, NMR spectroscopic data, and measurement uncertainty evaluation [1]. Vendor purity specifications for the monohydrochloride range from >95% (HPLC, TRC/Leyan) to 97% (Aladdin) to 98% (Bidepharm, with NMR, HPLC, and GC batch quality reports), while the dihydrochloride (CAS 1189503-42-1) is available at 98+% purity (Fluorochem) . MedChemExpress supplies the hydrochloride as a dedicated analytical standard grade explicitly intended for qualitative, quantitative, and methodological research applications in HPLC, GC, and MS . This multi-vendor, multi-grade availability—spanning research-grade building block to ISO-certified reference standard—provides procurement flexibility unmatched by generic thioamides, which are typically supplied only as technical- or reagent-grade chemicals without the characterization depth required for pharmaceutical analytical method validation.

Reference standard
Reported
ISO 17034 accredited, full COA documentation
Traceable reference material supports GMP/ISO 17025 laboratory workflows.
Multi-vendor grades available (research to certified standard).
Certified reference material ISO 17034 Method validation HPLC calibration Quality assurance

2-(Dimethylamino)ethanethioamide Dihydrochloride Application Scenarios


Nizatidine ANDA Method Development and QC Profiling

Regulatory submissions for generic nizatidine require identification and quantification of EP Impurity H (2-(dimethylamino)ethanethioamide) in API and finished dosage forms. The dihydrochloride or monohydrochloride salt, procured as an ISO 17034-certified reference standard with full COA documentation, provides the traceable impurity marker essential for HPLC/LC-MS method validation, system suitability testing, and batch-release quality control under USP and EP monographs [1][2]. Generic thioamides cannot fulfill this role because they lack the formal EP impurity designation and the requisite characterization documentation.

Nizatidine Intermediate Manufacturing via Hantzsch Cyclization

The compound's primary thioamide group enables the Hantzsch cyclization with 1,3-dichloroacetone or ethyl bromopyruvate to produce 4-chloromethyl-4-hydroxy-2-dimethylaminomethyl-2-thiazoline, a pivotal nizatidine intermediate, in 83% isolated yield with 98.2% HPLC purity as validated by patent process data (WO 2004/069817 A1) . The dihydrochloride salt form, with its defined two-equivalent chloride stoichiometry, ensures reproducible pH conditions during aqueous workup and crystallization, directly supporting process robustness at scale. Neither N,N-dimethylthioacetamide (incapable of primary thioamide cyclization) nor thioacetamide (yields incorrect 2-methylthiazole substitution) can serve as drop-in replacements in this synthetic sequence [3].

N,S-Bidentate Metal Chelator Design

The compound's dimethylamino group provides an additional Lewis-basic nitrogen donor site adjacent to the thioamide sulfur, creating a bidentate N,S-chelating motif suitable for transition-metal coordination chemistry [4]. This dual-donor architecture distinguishes it from thioacetamide (single sulfur donor) and N,N-dimethylthioacetamide (no primary NH₂ for ancillary hydrogen-bonding interactions with metal centers). The dihydrochloride salt's enhanced aqueous solubility facilitates metal complexation studies in water or mixed aqueous-organic solvent systems, whereas the free base would require organic co-solvents [5].

Reversed-Phase HPLC for Nizatidine-Related Substances

The quantifiably distinct lipophilicity profile (consensus LogP 0.32; LogD at pH 7.4 = -2.03) relative to thioacetamide (LogP ~ -0.38) establishes predictable reversed-phase chromatographic retention under standard C18 column conditions [6]. This differential retention behavior is critical for developing HPLC methods capable of resolving 2-(dimethylamino)ethanethioamide from nizatidine API, other EP-specified impurities, and degradation products. Analytical laboratories procuring this compound for method development benefit from both its defined chromatographic behavior and its availability as a characterized reference standard.

Application
Selection Property
Validation Focus
Nizatidine impurity profiling for ANDA
EP Impurity H designation and ISO 17034 traceability
HPLC/LC-MS specificity and system suitability
Nizatidine intermediate synthesis via Hantzsch cyclization
Primary thioamide reactivity and dihydrochloride stoichiometry
Cyclization yield and purity under patent conditions
N,S-bidentate ligand design
Dimethylamino-thioamide donor motif
Aqueous metal coordination chemistry
Reversed-phase HPLC method development for nizatidine-related substances
Defined LogP/LogD profile vs. thioacetamide
Chromatographic retention and impurity resolution
Quote Request

Request a Quote for 2-(Dimethylamino)ethanethioamide dihydrochloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.